Cas no 2228251-70-3 (2-1-(2,3-dichlorophenyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(2,3-dichlorophenyl)cyclopropylpropan-2-amine
• CAS No: 2228251-70-3
• MF: C₁₂H₁₅Cl₂N
• MW: 244.160201311111
• CID: 6035567
• PubChem ID: 165883712
• Update Time: 2025-05-19

2-1-(2,3-dichlorophenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,3-dichlorophenyl)cyclopropylpropan-2-amine
• 2-[1-(2,3-dichlorophenyl)cyclopropyl]propan-2-amine
• 2228251-70-3
• EN300-1992623

• Inchi： 1S/C12H15Cl2N/c1-11(2,15)12(6-7-12)8-4-3-5-9(13)10(8)14/h3-5H,6-7,15H2,1-2H3
• InChI Key： VXCAVTSNPYGIMO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1(C(C)(C)N)CC1)Cl

Computed Properties

• Exact Mass: 243.0581549g/mol
• Monoisotopic Mass: 243.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2,3-dichlorophenyl)cyclopropylpropan-2-amine

Comprehensive Analysis of 2-1-(2,3-dichlorophenyl)cyclopropylpropan-2-amine (CAS No. 2228251-70-3): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry, 2-1-(2,3-dichlorophenyl)cyclopropylpropan-2-amine (CAS No. 2228251-70-3) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclopropyl and dichlorophenyl moieties, presents a fascinating case study for researchers exploring novel amine derivatives. Its molecular architecture combines rigidity with functional versatility, making it a subject of interest in both academic and industrial settings.

The compound's chemical stability and bioactive potential align with current trends in small-molecule drug discovery, particularly in the development of targeted therapies. Recent literature highlights the growing demand for cyclopropane-containing compounds in medicinal chemistry, as their strained ring systems often confer enhanced binding affinity to biological targets. This positions 2-1-(2,3-dichlorophenyl)cyclopropylpropan-2-amine as a valuable scaffold for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the incorporation of dichlorophenyl groups introduces both challenges and opportunities. The electron-withdrawing effects of chlorine atoms influence the compound's reactivity patterns, while the steric hindrance created by the cyclopropyl ring demands innovative approaches to selective functionalization. These characteristics have sparked discussions in online forums about optimized synthetic routes and green chemistry alternatives for similar structures.

Analytical characterization of CAS 2228251-70-3 typically involves advanced techniques such as NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and X-ray crystallography. The compound's chromatographic behavior has become a frequent topic in chromatography communities, with researchers sharing HPLC method development strategies for related amine-containing compounds.

In material science applications, the rigid bicyclic structure of this molecule shows promise for designing advanced polymers with specific thermal properties. The dichlorophenyl moiety may contribute to flame retardancy, a property highly sought after in electronic materials—a connection that has generated substantial search traffic around halogenated compound applications.

Environmental considerations regarding chlorinated organic compounds have led to increased research into their biodegradation pathways. While 2-1-(2,3-dichlorophenyl)cyclopropylpropan-2-amine itself isn't widely studied in this context, its structural analogs frequently appear in discussions about microbial degradation and environmental persistence—topics ranking high in academic search queries.

The pharmaceutical industry's shift toward fragment-based drug design has renewed interest in cyclopropylamine derivatives as privileged fragments. Database analyses reveal growing searches for amine bioisosteres and conformationally restricted building blocks, categories where this compound demonstrates significant potential.

Safety assessments of 2228251-70-3 emphasize standard laboratory handling protocols for amine compounds, with particular attention to personal protective equipment requirements. These precautions align with global workplace safety trends and frequently appear in chemical safety guideline searches.

As research continues, 2-1-(2,3-dichlorophenyl)cyclopropylpropan-2-amine stands at the intersection of multiple scientific disciplines. Its development reflects broader movements toward multi-functional molecular architectures and sustainable synthetic methodologies—trends consistently highlighted in recent chemistry patent analyses and research funding announcements.